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Compound of Interest

Compound Name: WYE-687 dihydrochloride

Cat. No.: B15621921

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of WYE-687
dihydrochloride in DMSO and water, along with comprehensive protocols for its use in
experimental settings.

Introduction

WYE-687 dihydrochloride is a potent, ATP-competitive inhibitor of the mammalian target of
rapamycin (mTOR) with an IC50 of 7 nM.[1] It effectively inhibits both mTOR Complex 1
(mTORC1) and mTOR Complex 2 (mTORCZ2).[1] This dual inhibitory action makes it a valuable
tool for studying the mTOR signaling pathway, which is a central regulator of cell growth,
proliferation, and survival. Dysregulation of the mTOR pathway is implicated in various
diseases, including cancer, making inhibitors like WYE-687 dihydrochloride significant for
therapeutic research.

Solubility Data

The solubility of WYE-687 dihydrochloride can vary depending on the supplier and the
specific batch of the compound. It is crucial for researchers to verify the solubility of the
compound they are using. Below is a summary of available solubility data.
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Concentration Concentration
Solvent Source(s)
(mM) (mg/mL)
DMSO ~100 mM ~60.15 mg/mL [2]
~0.94 mM ~0.5 mg/mL [3]
Water ~100 mM ~60.15 mg/mL [2]
Insoluble Insoluble [3]

Note: The significant discrepancy in reported solubilities, particularly in water, may be due to
differences in the salt form versus the free base, or variations in experimental conditions.

Researchers should perform their own solubility tests.

MTOR Signaling Pathway

WYE-687 dihydrochloride inhibits both mTORC1 and mTORC2, key complexes in the mTOR
signaling cascade. The diagram below illustrates the central role of these complexes in

regulating cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for WYE-687
Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621921#wye-687-dihydrochloride-solubility-in-
dmso-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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